Cas no 541547-35-7 (Agatolimod sodium)

Agatolimod sodium is a synthetic oligonucleotide compound designed as a potent Toll-like receptor 9 (TLR9) agonist. It activates innate immune responses by stimulating plasmacytoid dendritic cells and enhancing interferon-alpha production, making it a candidate for immunotherapeutic applications. The sodium salt formulation ensures improved solubility and stability, facilitating precise dosing in preclinical and clinical studies. Its well-defined chemical structure allows for consistent batch-to-batch reproducibility, critical for research and therapeutic development. Agatolimod sodium has been investigated for its potential in antiviral and anticancer therapies due to its ability to modulate immune activity. The compound is typically supplied in lyophilized form for ease of storage and reconstitution.

Agatolimod sodium structure

Product Name:Agatolimod sodium

CAS No:541547-35-7

MF:C₂₃₆H₂₈₀N₇₀Na₂₃O₁₃₃P₂₃S₂₃

MW:8203.79384899139

CID:2691401

PubChem ID:70687254

Update Time:2025-06-08

Agatolimod sodium Chemical and Physical Properties

Names and Identifiers

- Agatolimod tricosasodium salt
- 541547-35-7
- Agatolimod sodium
- CHEMBL2103793
- DA-50268
- PF-03512676
- CpG-7909
- Inchi： 1S/C236H303N70O133P23S23.23Na/c1-91-47-287(223(333)269-193(91)309)157-23-105(308)130(394-157)62-370-440(347,463)418-107-25-158(283-19-15-153(237)253-219(283)329)395-131(107)63-372-457(364,480)434-123-41-175(301-85-247-181-187(301)257-213(241)263-207(181)323)412-148(123)80-388-452(359,475)429-118-36-170(296-56-100(10)202(318)278-232(296)342)400-136(118)68-376-442(349,465)419-109-27-160(285-21-17-155(239)255-221(285)331)397-133(109)65-374-459(366,482)436-125-43-177(303-87-249-183-189(303)259-215(243)265-209(183)325)413-149(125)81-389-455(362,478)432-121-39-173(299-59-103(13)205(321)281-235(299)345)407-143(121)75-383-447(354,470)424-114-32-166(292-52-96(6)198(314)274-228(292)338)403-139(114)71-379-445(352,468)422-113-31-165(291-51-95(5)197(313)273-227(291)337)406-142(113)74-382-450(357,473)427-117-35-169(295-55-99(9)201(317)277-231(295)341)410-146(117)78-386-462(369,485)439-128-46-180(306-90-252-186-192(306)262-218(246)268-212(186)328)416-152(128)84-392-454(361,477)431-120-38-172(298-58-102(12)204(320)280-234(298)344)402-138(120)70-378-444(351,467)421-110-28-161(286-22-18-156(240)256-222(286)332)398-134(110)66-375-460(367,483)437-126-44-178(304-88-250-184-190(304)260-216(244)266-210(184)326)414-150(126)82-390-456(363,479)433-122-40-174(300-60-104(14)206(322)282-236(300)346)408-144(122)76-384-448(355,471)425-115-33-167(293-53-97(7)199(315)275-229(293)339)404-140(115)72-380-446(353,469)423-112-30-164(290-50-94(4)196(312)272-226(290)336)405-141(112)73-381-449(356,472)426-116-34-168(294-54-98(8)200(316)276-230(294)340)409-145(116)77-385-461(368,484)438-127-45-179(305-89-251-185-191(305)261-217(245)267-211(185)327)415-151(127)83-391-453(360,476)430-119-37-171(297-57-101(11)203(319)279-233(297)343)401-137(119)69-377-443(350,466)420-108-26-159(284-20-16-154(238)254-220(284)330)396-132(108)64-373-458(365,481)435-124-42-176(302-86-248-182-188(302)258-214(242)264-208(182)324)411-147(124)79-387-451(358,474)428-111-29-163(289-49-93(3)195(311)271-225(289)335)399-135(111)67-371-441(348,464)417-106-24-162(393-129(106)61-307)288-48-92(2)194(310)270-224(288)334;;;;;;;;;;;;;;;;;;;;;;;/h15-22,47-60,85-90,105-152,157-180,307-308H,23-46,61-84H2,1-14H3,(H,347,463)(H,348,464)(H,349,465)(H,350,466)(H,351,467)(H,352,468)(H,353,469)(H,354,470)(H,355,471)(H,356,472)(H,357,473)(H,358,474)(H,359,475)(H,360,476)(H,361,477)(H,362,478)(H,363,479)(H,364,480)(H,365,481)(H,366,482)(H,367,483)(H,368,484)(H,369,485)(H2,237,253,329)(H2,238,254,330)(H2,239,255,331)(H2,240,256,332)(H,269,309,333)(H,270,310,334)(H,271,311,335)(H,272,312,336)(H,273,313,337)(H,274,314,338)(H,275,315,339)(H,276,316,340)(H,277,317,341)(H,278,318,342)(H,279,319,343)(H,280,320,344)(H,281,321,345)(H,282,322,346)(H3,241,257,263,323)(H3,242,258,264,324)(H3,243,259,265,325)(H3,244,260,266,326)(H3,245,261,267,327)(H3,246,262,268,328);;;;;;;;;;;;;;;;;;;;;;;/q;23*+1/p-23/t105-,106-,107-,108-,109-,110-,111-,112-,113-,114-,115-,116-,117-,118-,119-,120-,121-,122-,123-,124-,125-,126-,127-,128-,129+,130+,131+,132+,133+,134+,135+,136+,137+,138+,139+,140+,141+,142+,143+,144+,145+,146+,147+,148+,149+,150+,151+,152+,157+,158+,159+,160+,161+,162+,163+,164+,165+,166+,167+,168+,169+,170+,171+,172+,173+,174+,175+,176+,177+,178+,179+,180+,440?,441?,442?,443?,444?,445?,446?,447?,448?,449?,450?,451?,452?,453?,454?,455?,456?,457?,458?,459?,460?,461?,462?;;;;;;;;;;;;;;;;;;;;;;;/m0......................./s1
- InChI Key： QUWFSKKBMDKAHK-SBOJBMMISA-A
- SMILES： S=P([O-])(OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)OP([O-])(OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)OP([O-])(OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)OP([O-])(OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)OP([O-])(OC[C@@H]1[C@H](C[C@H](N2C=NC3C(NC(N)=NC2=3)=O)O1)OP([O-])(OC[C@@H]1[C@H](C[C@H](N2C(N=C(C=C2)N)=O)O1)OP([O-])(OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)OP([O-])(OC[C@@H]1[C@H](C[C@H](N2C=NC3C(NC(N)=NC2=3)=O)O1)OP([O-])(OC[C@@H]1[C@H](C[C@H](N2C(N=C(C=C2)N)=O)O1)OP([O-])(OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)O)=S)=S)=S)=S)=S)=S)=S)=S)=S)O[C@H]1C[C@H](N2C=NC3C(NC(N)=NC2=3)=O)O[C@@H]1COP([O-])(O[C@H]1C[C@H](N2C(NC(C(C)=C2)=O)=O)O[C@@H]1COP([O-])(O[C@H]1C[C@H](N2C(N=C(C=C2)N)=O)O[C@@H]1COP([O-])(O[C@H]1C[C@H](N2C=NC3C(NC(N)=NC2=3)=O)O[C@@H]1COP([O-])(O[C@H]1C[C@H](N2C(NC(C(C)=C2)=O)=O)O[C@@H]1COP([O-])(O[C@H]1C[C@H](N2C(NC(C(C)=C2)=O)=O)O[C@@H]1COP([O-])(O[C@H]1C[C@H](N2C(NC(C(C)=C2)=O)=O)O[C@@H]1COP([O-])(O[C@H]1C[C@H](N2C(NC(C(C)=C2)=O)=O)O[C@@H]1COP([O-])(O[C@H]1C[C@H](N2C=NC3C(NC(N)=NC2=3)=O)O[C@@H]1COP([O-])(O[C@H]1C[C@H](N2C(NC(C(C)=C2)=O)=O)O[C@@H]1COP([O-])(O[C@H]1C[C@H](N2C(N=C(C=C2)N)=O)O[C@@H]1COP([O-])(O[C@H]1C[C@H](N2C=NC3C(NC(N)=NC2=3)=O)O[C@@H]1COP([O-])(O[C@H]1C[C@H](N2C(NC(C(C)=C2)=O)=O)O[C@@H]1COP([O-])(O[C@H]1C[C@H](N2C(NC(C(C)=C2)=O)=O)O[C@@H]1CO)=S)=S)=S)=S)=S)=S)=S)=S)=S)=S)=S)=S)=S.[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+]

Computed Properties

Exact Mass: 8202.2511955Da
Monoisotopic Mass: 8198.2486900Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 32
Hydrogen Bond Acceptor Count: 168
Heavy Atom Count: 508
Rotatable Bond Count: 140
Complexity: 23200
Covalently-Bonded Unit Count: 24
Defined Atom Stereocenter Count: 72
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 3390Å²

Agatolimod sodium Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-150218-1mg	Agatolimod sodium	541547-35-7	98.49%	1mg	￥1200	2025-04-16
MedChemExpress	HY-150218-5mg	Agatolimod sodium	541547-35-7	98.49%	5mg	￥3120	2025-04-16
MedChemExpress	HY-150218-10mg	Agatolimod sodium	541547-35-7	98.49%	10mg	￥4990	2025-04-16

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Additional information on Agatolimod sodium

Agatolimod Sodium (CAS No. 541547-35-7): A Promising Compound in the Treatment of Chronic Hepatitis B

Agatolimod sodium (CAS No. 541547-35-7) is a novel small molecule immunomodulator that has garnered significant attention in the field of virology, particularly for its potential in the treatment of chronic hepatitis B (CHB). This compound, also known as GSK3640254, is designed to stimulate the innate immune response and enhance the body's ability to combat viral infections. Recent studies have shown promising results, making agatolimod sodium a key focus in the development of new therapeutic strategies for CHB.

The mechanism of action of agatolimod sodium is centered around its ability to activate toll-like receptor 7 (TLR7), a crucial component of the innate immune system. TLR7 activation leads to the production of type I interferons (IFNs), which are essential for antiviral defense. By enhancing IFN production, agatolimod sodium can effectively suppress hepatitis B virus (HBV) replication and reduce viral load in infected cells. This dual approach of immune stimulation and direct antiviral activity makes it a promising candidate for combination therapy with existing antiviral drugs.

Clinical trials have been instrumental in evaluating the safety and efficacy of agatolimod sodium. Phase II trials have demonstrated that agatolimod sodium is well-tolerated and shows significant reductions in HBV DNA levels and hepatitis B surface antigen (HBsAg) levels. These findings are particularly noteworthy, as they suggest that agatolimod sodium may help achieve functional cure in CHB patients, a goal that has been challenging with current treatments.

In addition to its antiviral properties, agatolimod sodium has also shown potential in modulating the immune response to other viral infections. Preclinical studies have indicated that it can enhance the clearance of other viruses, such as human immunodeficiency virus (HIV) and influenza virus, by stimulating similar immune pathways. This broad-spectrum activity makes agatolimod sodium a versatile compound with potential applications beyond CHB.

The development of agatolimod sodium has been driven by a growing understanding of the role of innate immunity in viral infections. Researchers have identified several key pathways and molecules involved in TLR7 activation and IFN production, which have informed the design and optimization of this compound. Ongoing research aims to further refine these mechanisms and explore new delivery methods to maximize the therapeutic benefits of agatolimod sodium.

In conclusion, agatolimod sodium (CAS No. 541547-35-7) represents a significant advancement in the treatment of chronic hepatitis B. Its unique mechanism of action, combined with promising clinical results, positions it as a potential game-changer in the field. As research continues to uncover new insights into its properties and applications, agatolimod sodium is poised to play a crucial role in improving patient outcomes and advancing our understanding of viral immunology.